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Compound of Interest

Compound Name: TC14012

Cat. No.: B15611473

Get Quote

TC14012 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the stability, storage, and handling of TC14012.

Frequently Asked Questions (FAQs)
Q1: What is TC14012 and what is its primary mechanism of action?

TC14012 is a serum-stable, peptidomimetic antagonist of the CXCR4 receptor, with an IC50 of

19.3 nM.[1][2] It also functions as a potent agonist for the CXCR7 receptor, with an EC50 of

350 nM for recruiting β-arrestin 2 to CXCR7.[1][2] This dual functionality allows it to play a role

in various biological processes, including anti-HIV and anti-cancer activity.[1][2] TC14012 has

been shown to lead to Erk 1/2 phosphorylation in cells expressing endogenous CXCR7 but not

CXCR4.[1][3]

Q2: What are the recommended storage conditions for TC14012?

Proper storage of TC14012 is crucial for maintaining its stability and activity. Recommendations

for both powder and solvent-based solutions are summarized below.

Q3: How should I reconstitute and prepare stock solutions of TC14012?
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For reconstitution, it is recommended to first attempt to dissolve the peptide in water.[2] If

solubility issues arise, a 10%-30% acetic acid solution can be used.[2] For very hydrophobic

peptides, a small amount of DMSO can be used initially, followed by dilution with water to the

desired concentration.[2] It is crucial to aliquot the stock solution after preparation to avoid

repeated freeze-thaw cycles, which can lead to product inactivation.[1]

Q4: I am observing precipitation in my TC14012 solution. What should I do?

If precipitation or phase separation occurs during the preparation of a working solution, gentle

heating and/or sonication can be used to aid dissolution.[1] For in vivo experiments, it is highly

recommended to prepare the working solution freshly on the day of use.[1]

Q5: What is the stability of TC14012 in powder form and in solution?

The stability of TC14012 depends on the storage conditions. As a powder, it is stable for up to

3 years when stored at -20°C.[4] Once dissolved, the stability is reduced.

Quantitative Data Summary
Form Storage Temperature Duration

Powder -80°C 2 years[1]

Powder -20°C 1 year[1]

In Solvent -80°C 6 months[1]

In Solvent -20°C 1 month[1]

Experimental Protocols
Protocol 1: In Vitro β-Arrestin Recruitment Assay

This protocol is based on the methodology used to determine the agonist activity of TC14012
on CXCR7.

Cell Culture: Use a cell line expressing CXCR7, such as HEK293 cells transfected with a

CXCR7 construct or U373 glioma cells which endogenously express CXCR7.[3]
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Assay Principle: A common method is a BRET (Bioluminescence Resonance Energy

Transfer)-based assay where CXCR7 is fused to a BRET donor (e.g., Renilla luciferase) and

β-arrestin 2 is fused to a BRET acceptor (e.g., YFP).[3]

Procedure:

Seed the cells in a suitable plate format (e.g., 96-well plate).

The following day, replace the culture medium with a serum-free medium.

Add TC14012 at various concentrations. A typical starting concentration could be 1 mM,

with serial dilutions performed.[1]

Incubate for a specified period (e.g., 15-30 minutes) at 37°C.

Add the luciferase substrate and measure the BRET signal using a plate reader capable of

detecting both donor and acceptor emissions.

Data Analysis: The BRET ratio is calculated, and the data are fitted to a dose-response curve

to determine the EC50 value. For TC14012, the reported EC50 for β-arrestin 2 recruitment to

CXCR7 is 350 nM.[1][2]

Protocol 2: In Vivo Solution Preparation

For in vivo experiments, a clear stock solution should first be prepared using an in vitro method,

followed by the addition of co-solvents. The working solution should be prepared fresh on the

day of the experiment.[1]

Example Protocol for a 1 mL Working Solution:

Prepare a stock solution of TC14012 in DMSO (e.g., 16.7 mg/mL).[1]

To 400 µL of PEG300, add 100 µL of the DMSO stock solution and mix thoroughly.[1]

Add 50 µL of Tween-80 and mix until the solution is homogeneous.[1]

Add 450 µL of saline to adjust the final volume to 1 mL.[1] This protocol yields a clear

solution of ≥ 1.67 mg/mL.[1]
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Signaling Pathway and Experimental Workflow
Diagrams
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Caption: TC14012 dual mechanism of action.

Start: Prepare TC14012 Stock Solution (DMSO)

Add PEG300 and mix

Add Tween-80 and mix

Add Saline to final volume

End: Freshly Prepared Working Solution for In Vivo Use
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Caption: In vivo solution preparation workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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